5-(4-chlorophenyl)-1-(3-methylbenzyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione

• IUPAC Name: 5-(4-chlorophenyl)-3-[(3-methylphenyl)methyl]-3a,6a-dihydropyrrolo[3,4-d]triazole-4,6-dione
• InChI: InChI=1S/C18H15ClN4O2/c1-11-3-2-4-12(9-11)10-22-16-15(20-21-22)17(24)23(18(16)25)14-7-5-13(19)6-8-14/h2-9,15-16H,10H2,1H3
• InChI Key: VDHSAYFUFQXKHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)Cl)N=N2
• Molecular Formula: C18H15ClN4O2
• Molecular Weight: 354.8 g/mol

Description

5-(4-chlorophenyl)-1-(3-methylbenzyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione is a useful research compound. Its molecular formula is C18H15ClN4O2 and its molecular weight is 354.79. The purity is usually 95%.
BenchChem offers high-quality 5-(4-chlorophenyl)-1-(3-methylbenzyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-chlorophenyl)-1-(3-methylbenzyl)-3a,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(1H,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Molecular Analysis

The synthesis and characterization of triazole derivatives, including those similar to the compound , have been extensively studied. For instance, Ahmed et al. (2020) explored the synthesis of triazole derivatives, focusing on their self-assembled dimers and the interactions within these structures. They used techniques like Hirshfeld surface analysis and DFT calculations to understand these interactions (Ahmed et al., 2020).

Biochemical Applications

In 2015, Bekircan et al. synthesized novel heterocyclic compounds derived from triazoles, investigating their lipase and α-glucosidase inhibition properties. This research provides insight into the biochemical and potential therapeutic applications of triazole derivatives (Bekircan et al., 2015).

Antimicrobial and Anti-Cancer Activities

The synthesis of new 1,2,4-Triazole derivatives and their antimicrobial activities have been a focus of research. In a study by Bektaş et al. (2007), they explored the antimicrobial potential of these compounds, indicating the broader applicability of triazole derivatives in medical research (Bektaş et al., 2007). Additionally, Karayel (2021) conducted a study on benzimidazole derivatives bearing 1,2,4-triazole, focusing on their potential as EGFR inhibitors and anti-cancer agents (Karayel, 2021).

Physicochemical Properties

The solubility thermodynamics and partitioning processes of similar compounds in biologically relevant solvents have been studied, providing valuable information about their behavior in different environments. This is crucial for understanding their potential in drug delivery and pharmaceutical applications (Volkova et al., 2020).